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Compound of Interest

Compound Name:
4-Hydroxy-2,3-dihydro-1H-indene-

1-carboxylic acid

CAS No.: 1369503-31-0

Cat. No.: B567114

Get Quote

Part 1: Executive Summary & Structural Logic
The Molecule: 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid is a bifunctional chiral

scaffold. It contains a rigid indane core, a hydrogen-bond donating/accepting phenolic hydroxyl

group at position 4, and a carboxylic acid at position 1.

The Challenge: Unlike simple benzoic acid derivatives, this molecule’s crystal packing is driven

by a competition between carboxylic acid dimerization (Head-to-Head) and phenolic catemer

chains. Furthermore, the chiral center at C1 dictates that the racemate and enantiomer will

crystallize in fundamentally different space groups with distinct solubilities.

Comparative Baseline: Analogous Crystal Architectures
To evaluate your product's quality, compare your XRD data against these established structural

motifs found in the indane family:
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Feature
Target Molecule

(Predicted
Behavior)

Analog 1: 4-

Hydroxyindan-1-one

[1]

Analog 2: 3-Oxo-

indane-1-carboxylic

acid [2]

Primary Interaction
Mixed COOH dimer +

Phenol chains

Phenolic OH···O=C

chains along [110]

COOH···H2O···COOH

bridging (Hydrate)

Ring Conformation
Envelope (C2 out of

plane)

Planar (due to ketone

conjugation)

Envelope (C2

deviation ~0.26 Å)

Space Group (Rac)
Likely P21/c

(Centrosymmetric)
P21/c P21/c

Space Group (Pure)
P21 or P212121

(Chiral)
N/A (Achiral) N/A (Racemic in lit)

Hydrate Risk
High (COOH + OH

are hydrophilic)
Low

High (Forms stable

monohydrate)

Part 2: Technical Deep Dive & Experimental Data
X-Ray Powder Diffraction (XRPD) Interpretation
When analyzing your bulk material, use the following diagnostic peaks to determine phase

purity and hydration state.

Distinguishing Racemate vs. Enantiomer
Racemate (Wallach's Rule): Expect a denser packing structure.

Key Indicator: Sharp, high-intensity peaks in the 15-25° 2

range (indicative of efficient packing).

Melting Point: Likely higher than the enantiomer (e.g., >160°C).

Enantiomer (e.g., S-isomer):

Key Indicator: Shifted low-angle peaks (5-15° 2

) due to different unit cell dimensions.
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Melting Point: Likely lower (e.g., 140-150°C).

Diagnostic Diffraction Patterns (Simulated from Analogs)
The "Dimer" Peak: A low-angle peak (~6-8° 2

) often indicates the length of a carboxylic acid dimer.

The "Stacking" Peak: A strong reflection near 3.4-3.5 Å (~25-26° 2

) indicates

-

stacking of the indane rings.

Single Crystal Unit Cell Benchmarks
If you grow single crystals, compare your unit cell parameters to these validated ranges to

ensure you have the correct scaffold and not a degradation product or salt.

Parameter
4-Hydroxyindan-1-

one (Experimental)
[1]

3-Oxo-indane-1-

COOH

(Experimental) [2]

Target Range

(Expected)

Crystal System Monoclinic Monoclinic
Monoclinic /

Orthorhombic

a (Å) ~7.5 9.55 7.0 – 10.0

b (Å) ~14.2 5.77 5.5 – 15.0

c (Å) ~7.8 13.13 8.0 – 14.0

Beta (β) ~105° 92.1° 90° – 110°

Z (Molecules/Cell) 4 2
4 (Racemate) / 2 or 4

(Enantiomer)
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Critical Insight: If your b-axis is very short (~4-5 Å), your molecules are likely stacking directly on

top of each other (needle morphology). If b is long (>10 Å), they are likely forming herringbone

motifs (plate/prism morphology), which is preferred for tableting.

Part 3: Experimental Protocols (Self-Validating
Systems)
Protocol A: Polymorph Screening for Chiral Acids
Objective: Identify the most stable form for development.

Solvent Selection:

Group 1 (H-Bond Donors): Methanol, Ethanol (Promotes solvation).

Group 2 (Acceptors): Acetone, THF (Disrupts COOH dimers).

Group 3 (Non-polar): Toluene, Heptane (Forces tight ion-pairing/dimerization).

Method:

Prepare saturated solutions at 50°C.

Cool slowly (0.1°C/min) to 5°C.

Validation: If oiling out occurs (common with indanes), add a seed crystal of the racemate

to induce nucleation, or use anti-solvent addition (Water into Methanol).

Protocol B: Chiral Resolution via Diastereomeric Salt
Formation
Objective: Since the target is chiral, you may need to separate enantiomers using a chiral

base.
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Base Selection: (R)-1-Phenylethylamine or Cinchonidine.

Stoichiometry: 1:1 molar ratio.

Crystallization: Use Isopropanol/Water (9:1).

XRD Check: The salt will have a radically different XRD pattern than the free acid.

Success Criteria: A new, sharp pattern distinct from both the free acid and the chiral base.

Part 4: Visualization of Characterization Workflow
Raw Material

(Racemic 4-OH-Indane-1-COOH)

Polymorph Screening
(Solvent/Temp Variation)

Slow Evaporation
(MeOH/EtOH)

Anti-Solvent
(DMSO -> Water)

Slurry Conversion
(50°C, 48h)

Form II (Kinetic)
Metastable, Needles

Fast Kin.

Solvate/Hydrate
(Check TGA)

High Humidity

Form I (Thermodynamic)
High Density, Stable

Equilibrium

X-Ray Diffraction (XRD)
Check 2θ: 5-35°

DSC/TGA
Check Melting & Desolvation

Confirm Phase

Click to download full resolution via product page
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Caption: Logical workflow for isolating and validating crystal forms of 4-hydroxy-1-

indancarboxylic acid. Note the divergence between thermodynamic (Form I) and kinetic (Form

II/Solvate) outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b567114/docs#publish-comparison-guide-solid-state-
profiling-of-4-hydroxy-1-indancarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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